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Compound of Interest

Compound Name: GSK 690 Hydrochloride

Cat. No.: B15623986 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of GSK 690 Hydrochloride, a reversible

inhibitor of lysine-specific demethylase 1 (LSD1). Adherence to these guidelines is critical for

maintaining a safe laboratory environment and ensuring the integrity of your research.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling GSK 690 Hydrochloride. The following

table summarizes the necessary equipment.

PPE Category Item Specifications

Eye Protection Safety Goggles
Must have side-shields to

protect from splashes.

Hand Protection Protective Gloves
Chemically resistant,

disposable gloves.

Body Protection Impervious Clothing
A standard laboratory coat is

required.

Respiratory Protection Suitable Respirator

To be used in case of aerosol

formation or inadequate

ventilation.
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Handling and Storage
Proper handling and storage are crucial to maintain the stability and purity of GSK 690
Hydrochloride.

Aspect Guideline

Handling
Avoid inhalation of dust and contact with eyes

and skin.[1] Use only in well-ventilated areas.[1]

Storage (Powder) Store at -20°C for up to 3 years.

Storage (Solvent) Store at -80°C for up to 1 year.

Emergency Procedures
In the event of accidental exposure, follow these immediate first-aid measures.[1]

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water,

removing contact lenses if present. Seek

medical attention.[1]

Skin Contact
Rinse skin thoroughly with soap and water.

Remove contaminated clothing.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]

Accidental Release and Disposal
In case of a spill, use full personal protective equipment and ensure adequate ventilation.[1]

Prevent the chemical from entering drains or watercourses. Dispose of GSK 690

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15623986?utm_src=pdf-body
https://www.benchchem.com/product/b15623986?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-70044/GSK-1070916-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70044/GSK-1070916-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70044/GSK-1070916-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70044/GSK-1070916-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70044/GSK-1070916-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70044/GSK-1070916-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70044/GSK-1070916-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70044/GSK-1070916-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15623986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrochloride and any contaminated materials in accordance with local, state, and federal

regulations.

Experimental Protocol: Preparation of a Stock
Solution
A common procedure in the laboratory is the preparation of a stock solution. The following is a

general protocol for dissolving GSK 690 Hydrochloride in DMSO.

Weighing: Accurately weigh the desired amount of GSK 690 Hydrochloride powder using a

calibrated analytical balance.

Dissolving: In a fume hood, add the appropriate volume of dimethyl sulfoxide (DMSO) to the

powder to achieve the desired concentration.

Sonication: If necessary, sonicate the solution to ensure complete dissolution.

Storage: Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Visualizing Key Processes
To further clarify operational logistics and the compound's mechanism of action, the following

diagrams are provided.
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Handling Workflow Disposal Plan
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Operational Workflow for GSK 690 Hydrochloride
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GSK 690 Hydrochloride
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Simplified Signaling Pathway of GSK 690 Hydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15623986#personal-protective-equipment-for-
handling-gsk-690-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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